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Compound of Interest

Compound Name: 2-Carboxyethyl acrylate

Cat. No.: B1210496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 2-
Carboxyethyl acrylate (CEA), a versatile monomer utilized in various research and

development applications. This document synthesizes critical information from Safety Data

Sheets (SDS) and regulatory guidelines to ensure safe handling, storage, and use in a

laboratory setting. All quantitative data is presented in structured tables for clarity and ease of

comparison, and detailed experimental protocols for key toxicological assessments are

provided.

Chemical and Physical Properties
2-Carboxyethyl acrylate is a colorless, viscous liquid with a characteristic odor.[1] It is soluble

in water and possesses a unique combination of acrylate and carboxylic acid functionalities,

making it a valuable building block in polymer synthesis.
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Property Value Reference

CAS Number 24615-84-7 [1]

Molecular Formula C6H8O4 [1]

Molecular Weight 144.1 g/mol [1]

Physical State Liquid (viscous) [1]

Color Colorless [1]

Odor Characteristic [1]

Boiling Point 103 °C at 25 hPa [1]

Density 1.214 g/mL at 25 °C

Solubility in Water Soluble

Refractive Index n20/D 1.457

Hazard Identification and Classification
2-Carboxyethyl acrylate is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are severe skin corrosion and eye damage.

GHS Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Source:[1]

GHS Label Elements
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Pictogram Signal Word Hazard Statements

alt text Danger
H314: Causes severe skin

burns and eye damage

Source:[1]

The following diagram illustrates the logical pathway for the GHS classification of 2-
Carboxyethyl acrylate based on its primary hazards.

2-Carboxyethyl Acrylate Hazard Assessment

Causes severe skin burns

Causes serious eye damage
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GHS Hazard Classification Pathway for 2-Carboxyethyl Acrylate.

Toxicological Information
The primary toxicological concerns for 2-Carboxyethyl acrylate are its corrosive effects on the

skin and eyes. It is not classified as acutely toxic via oral, dermal, or inhalation routes, nor is it

considered a skin sensitizer, mutagen, carcinogen, or reproductive toxicant.[1]
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Endpoint Result Species Method

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat Not specified

Skin

Corrosion/Irritation

Causes severe skin

burns and eye

damage

Not specified Not specified

Serious Eye

Damage/Eye Irritation

Causes serious eye

damage
Not specified Not specified

Skin Sensitization
Not classified as a

skin sensitizer
Not specified Not specified

Germ Cell

Mutagenicity

Not classified as germ

cell mutagenic
Not specified Not specified

Carcinogenicity
Not classified as

carcinogenic
Not specified Not specified

Reproductive Toxicity
Not classified as a

reproductive toxicant
Not specified Not specified

Source:[1][2]

Experimental Protocols for Key Toxicological
Endpoints
The assessment of skin corrosion and eye irritation is critical for the safe handling of 2-
Carboxyethyl acrylate. The following are summaries of the standardized OECD guidelines for

these tests.

Skin Corrosion: In Vitro Reconstructed Human
Epidermis (RhE) Test (OECD Guideline 431)
This in vitro test method utilizes a reconstructed human epidermis model to assess the

potential of a chemical to cause skin corrosion.
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Methodology:

Test System: A three-dimensional reconstructed human epidermis model, which mimics the

biochemical and physiological properties of the upper layers of human skin.

Procedure:

The test chemical is applied topically to the surface of the RhE tissue.

The exposure duration is typically for defined periods, such as 3 minutes and 1 hour.

Following exposure, the tissue is thoroughly rinsed to remove the test chemical.

The viability of the skin tissue is then determined using a cell viability assay, most

commonly the MTT assay. In this assay, the mitochondrial dehydrogenase of viable cells

reduces the yellow MTT tetrazolium salt to a purple formazan, which is then extracted and

quantified spectrophotometrically.

Classification: A substance is identified as corrosive if the mean tissue viability is below a

certain threshold after a specific exposure time.

The workflow for the in vitro skin corrosion test is depicted below.
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Start: Obtain RhE Tissue
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Quantify Formazan
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Workflow for OECD Guideline 431 Skin Corrosion Test.
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Acute Eye Irritation/Corrosion (OECD Guideline 405)
This in vivo test is designed to determine the potential of a substance to cause irritation or

corrosion to the eye.

Methodology:

Test System: Typically, albino rabbits are used for this test.

Procedure:

A single dose of the test substance is applied to the conjunctival sac of one eye of the

animal. The other eye remains untreated and serves as a control.

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.

The degree of eye irritation is evaluated by scoring lesions of the cornea (opacity), iris,

and conjunctiva (redness and swelling).

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions. Severe, irreversible damage leads to a classification of "Serious Eye

Damage," while reversible irritation leads to a classification of "Eye Irritation."

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.
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Aspect Recommendation

Ventilation
Use only in well-ventilated areas. Local exhaust

ventilation is recommended.[1]

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, and

eye/face protection.[1] In case of inadequate

ventilation, wear respiratory protection.[3]

Hygiene
Do not eat, drink, or smoke in work areas. Wash

hands thoroughly after handling.[1]

Storage Conditions
Store in a tightly closed container in a cool, well-

ventilated place.[4]

Incompatible Materials Keep away from oxidizing agents.

First Aid Measures
In case of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower for at least 15

minutes. Seek immediate medical attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[1]
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Fire-Fighting Measures
While not readily flammable, 2-Carboxyethyl acrylate is combustible.[1]

Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1]

Unsuitable Extinguishing Media Do not use a heavy water stream.[1]

Hazardous Combustion Products
Carbon monoxide (CO) and carbon dioxide

(CO2).[1]

Fire-Fighting Procedures
Wear self-contained breathing apparatus

(SCBA) and full protective gear.[1]

Ecological Information
Currently, there is limited quantitative data available on the ecotoxicity of 2-Carboxyethyl
acrylate. It is not classified as hazardous to the aquatic environment.[1] However, as with all

chemicals, release into the environment should be avoided.[1]

This guide is intended to provide key safety information for trained professionals. Always refer

to the most current and complete Safety Data Sheet (SDS) from your supplier before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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